1-(1,3-Benzodioxol-5-yl)-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea
• InChI: InChI=1S/C19H18N4O3S/c1-12-17(18(24)23(22(12)2)14-6-4-3-5-7-14)21-19(27)20-13-8-9-15-16(10-13)26-11-25-15/h3-10H,11H2,1-2H3,(H2,20,21,27)
• InChI Key: ZNMSKFVKBVCPAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

1-(1,3-Benzodioxol-5-yl)-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)thiourea, also known as BDT, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BDT is a thiourea derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in different fields of research. In

Scientific Research Applications

Antiproliferative Action

A study highlighted the synthesis of thiourea derivatives and evaluated their cytotoxic effects against Ehrlich carcinoma and K562 human leukemia cells. These compounds demonstrated significant antiproliferative action, indicating potential applications in cancer research (Esteves-Souza et al., 2006).

Biological Activity and Molecular Docking

Another research area involves the synthesis of thiourea derivatives for anticonvulsant activity, where molecular docking studies justified the pharmacological results, highlighting the compounds' significance in neurobiological studies (Thakur et al., 2017).

Crystallographic Study

Thiourea derivatives have been characterized through crystallographic studies, providing insights into their structural, vibrational, and electronic characteristics. This research is fundamental for understanding the molecular basis of these compounds' interactions and stability, which is critical for developing new materials or pharmaceuticals (Lestard et al., 2015).

Enantio- and Diastereoselective Reactions

The synthesis of bifunctional thiourea catalysts for asymmetric Michael reactions of 1,3-dicarbonyl compounds to nitroolefins demonstrates the compound's utility in creating enantioselective and diastereoselective chemical processes. This area of research is crucial for the development of specific drug molecules and chiral compounds (Okino et al., 2005).

Antibacterial and Antifungal Activities

Research into thiourea derivatives incorporating a hippuric acid moiety revealed significant antibacterial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Abbas et al., 2013).